Cas no 23336-49-4 (Heptanoic acid,1,1'-[2-methyl-2-[[(1-oxoheptyl)oxy]methyl]-1,3-propanediyl] ester)

• Product Name: Heptanoic acid,1,1'-[2-methyl-2-[[(1-oxoheptyl)oxy]methyl]-1,3-propanediyl] ester
• CAS No: 23336-49-4
• MF: C₂₆H₄₈O₆
• MW: 456.655729293823
• CID: 280237
• PubChem ID: 90069
• Update Time: 2025-04-19

Heptanoic acid,1,1'-[2-methyl-2-[[(1-oxoheptyl)oxy]methyl]-1,3-propanediyl] ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,1,1'-[2-methyl-2-[[(1-oxoheptyl)oxy]methyl]-1,3-propanediyl] ester
• 3-(Heptanoyloxy)-2-[(heptanoyloxy)methyl]-2-methylpropyl heptanoate
• heptanoic acid, 2-methyl-3-[(1-oxoheptyl)oxy]-2-[[(1-oxoheptyl)oxy]methyl]propyl ester
• 23336-49-4
• Heptanoic acid, 2-methyl-2-(((1-oxoheptyl)oxy)methyl)-1,3-propanediyl ester
• 2-[(Heptanoyloxy)methyl]-2-methylpropane-1,3-diyl diheptanoate
• Heptanoic acid, 1,1'-(2-methyl-2-(((1-oxoheptyl)oxy)methyl)-1,3-propanediyl) ester
• Trimethylolethane triheptanoate
• DTXSID10946001

• Inchi： 1S/C26H48O6/c1-5-8-11-14-17-23(27)30-20-26(4,21-31-24(28)18-15-12-9-6-2)22-32-25(29)19-16-13-10-7-3/h5-22H2,1-4H3
• InChI Key： ZMAZJSDJZUMVHX-UHFFFAOYSA-N
• SMILES： O(C(CCCCCC)=O)CC(C)(COC(CCCCCC)=O)COC(CCCCCC)=O

Computed Properties

• Exact Mass: 456.34524
• Monoisotopic Mass: 456.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 24
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9